Cas no 885520-13-8 (3-Bromo-4-fluoro-6-nitro (1H)indazole)

• Product Name: 3-Bromo-4-fluoro-6-nitro (1H)indazole
• CAS No: 885520-13-8
• MF: C₇H₃BrFN₃O₂
• MW: 260.020023584366
• CID: 3152731
• PubChem ID: 24728289
• Update Time: 2025-04-21

3-Bromo-4-fluoro-6-nitro (1H)indazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluoro-6-nitro (1H)indazole
• 3-Bromo-4-fluoro-6-nitro-1H-indazole
• 3-bromo-4-fluoro-6-nitro-2H-indazole
• 885520-13-8

• Inchi： 1S/C7H3BrFN3O2/c8-7-6-4(9)1-3(12(13)14)2-5(6)10-11-7/h1-2H,(H,10,11)
• InChI Key： DAOQXVOEFDRODE-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=CC(=CC2=NN1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 258.93927Da
• Monoisotopic Mass: 258.93927Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.5Ų